6-[(3,3,3-Trifluoropropyl)carbamoyl]nicotinic acid

• Molecular Formula: C10H9F3N2O3
• Molecular Weight: 262.18 g/mol
• IUPAC Name: 6-(3,3,3-trifluoropropylcarbamoyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C10H9F3N2O3/c11-10(12,13)3-4-14-8(16)7-2-1-6(5-15-7)9(17)18/h1-2,5H,3-4H2,(H,14,16)(H,17,18)
• InChI Key: ZPIITUUUVSLGAN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1C(=O)O)C(=O)NCCC(F)(F)F

Description

6-[(3,3,3-Trifluoropropyl)carbamoyl]nicotinic acid is a useful research compound. Its molecular formula is C10H9F3N2O3 and its molecular weight is 262.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of methyl 6-[(3,3,3-trifluoropropyl)carbamoyl]nicotinate (0.265 g, 0.96 mmol), sodium hydroxide (9.60 ml, 9.60 mmol), and ethanol (10 mL) was heated to 50° C. for 3.5 h. The volatiles were removed in vacuo. The residue was suspended in water (20 mL) and insoluble material was filtered off. The filtrate was cooled on ice and 6 M hydrochloric acid was added while stirring until an acidic pH was reached. The precipitate was filtered off, washed with ice-water and dried in vacuo to yield 78 mg (31%); MS (APPI/APCI) m/z 263[M+H+].